N-(1-(4-(4-fluorophenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C22H19FN4O3S/c1-13-11-19(25-21(28)16-5-4-6-18(29-2)20(16)30-3)27(26-13)22-24-17(12-31-22)14-7-9-15(23)10-8-14/h4-12H,1-3H3,(H,25,28)
• InChI Key: WYOLAEFCXRRICU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=C(C(=CC=C2)OC)OC)C3=NC(=CS3)C4=CC=C(C=C4)F
• Molecular Formula: C22H19FN4O3S
• Molecular Weight: 438.5 g/mol

Description

Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The presence of a thiazole nucleus in a compound can significantly affect its biological outcomes.

Synthesis Analysis

Efforts have been made to study the pharmacological activities of newly synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Molecular Structure Analysis

The molecular structures of similar compounds were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Scientific Research Applications

Antimicrobial Activity

. .

Anticancer Activity

The compound has potential applications in anticancer treatments . .

Drug Resistance Combat

The compound could be used to combat drug resistance in pathogens and cancerous cells. .

Molecular Docking Studies

. This can help in the development of new drugs and understanding their interactions with biological systems.

Antifungal Activity

. This makes them potential candidates for the development of new antifungal drugs.

Antitubercular Activity

. This suggests potential applications in the treatment of tuberculosis.

Mechanism of Action

Target of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various enzymes and receptors, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to interact with topoisomerase II, resulting in DNA double-strand breaks and ultimately, cell death .

Biochemical Pathways

For example, some thiazole derivatives have been found to inhibit certain enzymes or pathways involved in cancer cell growth and proliferation.

Pharmacokinetics

The pharmacokinetics of similar compounds suggest that they may have good bioavailability and are likely to be metabolized by the liver .

Result of Action

Thiazole derivatives have been associated with a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Future Directions

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They have drawn the attention of chemists over the years due to their wide range of biological activities. Therefore, the design and structure–activity relationship of bioactive molecules containing the thiazole ring is a promising area for future research.